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Abstract
The precise determination of a molecule's three-dimensional structure is a cornerstone of

modern chemical and pharmaceutical research. This guide provides an in-depth, multi-

technique approach to the structural elucidation of methyl 4-ethynyl-2-methoxybenzoate, a

substituted aromatic compound with potential applications in organic synthesis and materials

science. By integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C,

and 2D correlation), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we present a

logical and self-validating workflow. This document is intended for researchers, scientists, and

drug development professionals, offering not just experimental protocols, but the expert-driven

rationale behind the strategic application of each analytical technique to unambiguously

confirm the molecular structure.
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Introduction: The Imperative of Structural
Verification
In the realm of chemical sciences, the identity and purity of a compound are paramount. The

arrangement of atoms and bonds within a molecule dictates its physical, chemical, and

biological properties. For a molecule like methyl 4-ethynyl-2-methoxybenzoate, which

possesses multiple functional groups—an ester, an ether, an alkyne, and a substituted

aromatic ring—a superficial analysis is insufficient. Each functional group and its relative

position on the benzene ring must be unequivocally established. This guide demonstrates the

synergistic use of modern spectroscopic techniques to assemble a complete and irrefutable

structural picture.

Our investigation will follow a logical progression, beginning with techniques that reveal the

carbon-hydrogen framework and functional groups, and culminating in the fine details of atomic

connectivity.

Foundational Analysis: Mass Spectrometry and
Infrared Spectroscopy
Before delving into the complexities of NMR, we first confirm the molecular formula and identify

the key functional groups present.

Mass Spectrometry (MS): Determining the Molecular
Weight
Mass spectrometry provides the molecular weight of the compound, offering the first piece of

the structural puzzle: the molecular formula.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent

(e.g., methanol or dichloromethane).

Injection: A small volume (typically 1 µL) is injected into the GC-MS or via a direct insertion

probe.
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Ionization: The sample is vaporized and bombarded with a high-energy electron beam

(typically 70 eV) to induce ionization and fragmentation.

Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a

mass analyzer (e.g., a quadrupole).

Detection: Ions are detected, and their abundance is plotted against their m/z to generate a

mass spectrum.

Data Interpretation:

For methyl 4-ethynyl-2-methoxybenzoate (C₁₁H₁₀O₃), the molecular ion peak (M⁺•) is

expected at an m/z corresponding to its molecular weight.

Predicted Ion m/z (Calculated) Interpretation

[C₁₁H₁₀O₃]⁺• 190.06 Molecular Ion (M⁺•)

[C₁₀H₇O₂]⁺ 159.04
Loss of a methoxy radical

(•OCH₃)

[C₁₀H₉O₃]⁺ 175.05 Loss of a methyl radical (•CH₃)

The presence of the molecular ion at m/z 190 confirms the molecular formula. Further

fragmentation patterns, such as the loss of the methoxy or methyl groups, provide initial

evidence for the presence of these functionalities.

Fourier-Transform Infrared (FTIR) Spectroscopy:
Functional Group Identification
FTIR spectroscopy is a rapid and non-destructive technique that identifies the types of

chemical bonds present in a molecule by measuring their absorption of infrared radiation.[1]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Background Spectrum: A background spectrum of the clean ATR crystal is collected.
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Sample Application: A small amount of the solid or liquid sample is placed directly onto the

ATR crystal.

Spectrum Acquisition: The IR spectrum of the sample is recorded. The instrument software

automatically subtracts the background spectrum.

Data Interpretation:

The FTIR spectrum provides a "fingerprint" of the molecule, with characteristic absorption

bands for its functional groups.

Frequency Range (cm⁻¹) Vibration Type Functional Group

~3300 ≡C-H Stretch Terminal Alkyne

~2100 C≡C Stretch Alkyne

~1720 C=O Stretch Ester

1600, 1480 C=C Stretch Aromatic Ring

~1250, ~1030 C-O Stretch Ester and Methoxy Ether

800-900 C-H Out-of-plane bend Substituted Benzene

The sharp peak around 3300 cm⁻¹ is a definitive indicator of a terminal alkyne. The strong

absorption at ~1720 cm⁻¹ confirms the presence of the ester carbonyl group. The combination

of these signals strongly supports the proposed structure.

Unraveling the Core Structure: 1D and 2D NMR
Spectroscopy
NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic

molecule in solution. It provides information about the chemical environment, connectivity, and

spatial relationships of atoms.

Experimental Protocol: General NMR Sample Preparation
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Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.6 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃).[2]

Analysis: Transfer the solution to an NMR tube and acquire the desired spectra (¹H, ¹³C,

DEPT-135, COSY, HSQC, HMBC).

¹H NMR Spectroscopy: The Proton Environment
¹H NMR spectroscopy provides information about the number of different types of protons and

their neighboring protons.

Predicted ¹H NMR Data (500 MHz, CDCl₃):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.85 d (J ≈ 8.5 Hz) 1H H-6

Deshielded by

the adjacent

ester and

influenced by the

para alkyne.

~7.05
dd (J ≈ 8.5, 1.5

Hz)
1H H-5

Ortho-coupled to

H-6 and meta-

coupled to H-3.

~7.00 d (J ≈ 1.5 Hz) 1H H-3
Meta-coupled to

H-5.

~3.90 s 3H -OCH₃ (ester)
Typical range for

a methyl ester.

~3.85 s 3H -OCH₃ (ether)

Typical range for

an aryl methoxy

group.

~3.30 s 1H ≡C-H

Acetylenic

proton,

deshielded by

the aromatic ring.

[3]

The aromatic region (6.5-8.0 ppm) shows three distinct protons, consistent with a trisubstituted

benzene ring.[4] The splitting pattern (a doublet, a doublet of doublets, and a narrow doublet)

suggests a 1,2,4-substitution pattern. The two singlets integrating to 3H each correspond to the

two non-equivalent methoxy groups. The singlet at ~3.30 ppm is characteristic of a terminal

alkyne proton.[3]

¹³C NMR and DEPT-135 Spectroscopy: The Carbon
Skeleton
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¹³C NMR reveals the number of chemically distinct carbon atoms, while DEPT-135

distinguishes between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR and DEPT-135 Data (125 MHz, CDCl₃):

Chemical Shift (δ,
ppm)

DEPT-135 Assignment Rationale

~166.0 No Signal C=O Ester carbonyl carbon.

~159.0 No Signal C-2

Aromatic carbon

attached to the

methoxy group.

~134.0 CH C-6 Aromatic CH.

~122.0 CH C-5 Aromatic CH.

~121.0 No Signal C-4

Aromatic carbon

attached to the

alkyne.

~115.0 No Signal C-1
Aromatic carbon

attached to the ester.

~112.0 CH C-3 Aromatic CH.

~83.0 No Signal -C≡C-H
Quaternary alkyne

carbon.

~80.0 CH -C≡C-H
Protonated alkyne

carbon.

~56.0 CH₃ -OCH₃ (ether) Methoxy carbon.

~52.0 CH₃ -OCH₃ (ester) Methyl ester carbon.

The spectrum shows 11 distinct carbon signals, matching the molecular formula. The DEPT-

135 spectrum confirms the presence of three aromatic CH groups, two CH₃ groups (the

methoxy groups), and one CH from the alkyne. The remaining five signals that are absent in
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the DEPT-135 spectrum correspond to the five quaternary carbons (C=O, three aromatic, and

one alkyne).

2D NMR: Assembling the Pieces
2D NMR experiments, such as COSY, HSQC, and HMBC, are crucial for definitively

establishing the connectivity of the atoms.

Workflow for Structure Elucidation using 2D NMR

1D NMR Data

2D NMR Correlation

¹H NMR
(Proton Signals)

COSY
(¹H-¹H Connectivity)

Identifies neighboring protons

HSQC
(¹H-¹³C Direct Connectivity)

Assigns protons to
directly attached carbons

¹³C NMR & DEPT-135
(Carbon Signals & Types)

HMBC
(¹H-¹³C Long-Range Connectivity)

Provides starting points
for long-range correlations

Final Structure Confirmation

Establishes the
complete carbon skeleton
and substituent positions

Click to download full resolution via product page

Caption: Workflow for integrating 2D NMR data.
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COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to

each other (typically through 2-3 bonds). We would expect to see a correlation between the

aromatic protons at ~7.05 ppm (H-5) and ~7.85 ppm (H-6), confirming their ortho

relationship. A weaker correlation between H-5 and H-3 (~7.00 ppm) would confirm their

meta relationship.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton

with the carbon to which it is directly attached.[5] This allows for the unambiguous

assignment of the protonated carbons.

HSQC Correlation Diagram

¹H Chemical Shift (ppm)

¹³C Chemical Shift (ppm)

H-6 (~7.85)

C-6 (~134.0)

H-5 (~7.05)

C-5 (~122.0)

H-3 (~7.00)

C-3 (~112.0)

-OCH₃ (~3.90)

C-ester (~52.0)

-OCH₃ (~3.85)

C-ether (~56.0)

≡C-H (~3.30)

≡C-H (~80.0)

Click to download full resolution via product page

Caption: Expected ¹H-¹³C one-bond correlations in the HSQC spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical

experiment for confirming the overall structure. It reveals correlations between protons and

carbons that are 2-4 bonds away, allowing us to piece together the entire molecular puzzle.

[5]

Key Predicted HMBC Correlations:

Ester Group Placement: The methyl ester protons (~3.90 ppm) will show a correlation to the

carbonyl carbon (~166.0 ppm). The aromatic proton H-6 (~7.85 ppm) will show a correlation

to this same carbonyl carbon, definitively placing the ester group at C-1.
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Methoxy Group Placement: The methoxy ether protons (~3.85 ppm) will show a correlation

to the aromatic carbon at ~159.0 ppm (C-2), confirming its position.

Alkyne Group Placement: The acetylenic proton (~3.30 ppm) will show correlations to the

aromatic carbons C-4 (~121.0 ppm) and C-5 (~122.0 ppm). The aromatic proton H-5 will also

show a correlation to the quaternary alkyne carbon (~83.0 ppm). This confirms the alkyne is

at C-4.

Aromatic Substitution Pattern: The relationships between the aromatic protons and carbons

will be confirmed. For example, H-6 will show correlations to C-2 and C-4, and H-3 will show

correlations to C-1 and C-5.

HMBC Connectivity Diagram

Caption: Key long-range HMBC correlations for structural assembly.

Conclusion: A Unified Structural Hypothesis
By systematically acquiring and interpreting data from Mass Spectrometry, FTIR, and a suite of

1D and 2D NMR experiments, we have constructed an unambiguous and self-validating case

for the structure of methyl 4-ethynyl-2-methoxybenzoate.

MS confirmed the molecular formula C₁₁H₁₀O₃.

FTIR identified the key functional groups: a terminal alkyne, an ester, and a substituted

aromatic ring.

¹H and ¹³C NMR established the number and types of protons and carbons, suggesting a

1,2,4-trisubstituted benzene ring.

COSY, HSQC, and HMBC provided the definitive connectivity, locking the ester at C-1, the

methoxy group at C-2, and the ethynyl group at C-4.

This methodical approach, where each piece of data corroborates the others, represents the

gold standard in chemical analysis, ensuring the highest level of scientific integrity for

researchers, scientists, and drug development professionals.
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To cite this document: BenchChem. [A Comprehensive Guide to the Structure Elucidation of
Methyl 4-ethynyl-2-methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6213175/docs#a-comprehensive-guide-to-the-
structure-elucidation-of-methyl-4-ethynyl-2-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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